Cas no 218915-17-4 (Cyclohept[e]indene-7-propanoicacid,3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-,(3R,3aR,10bR)-)

• Product Name: Cyclohept[e]indene-7-propanoicacid,3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-,(3R,3aR,10bR)-
• CAS No: 218915-17-4
• MF: C₃₀H₄₀O₄
• MW: 464.636209487915
• CID: 270845
• PubChem ID: 451865
• Update Time: 2025-04-19

Cyclohept[e]indene-7-propanoicacid,3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-,(3R,3aR,10bR)- Chemical and Physical Properties

Names and Identifiers

• Cyclohept[e]indene-7-propanoicacid,3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-,(3R,3aR,10bR)-
• Cyclohept[e]indene-7-propanoicacid,3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahyd
• 3-[(3R,3aR,10bR)-8-Isopropylidene-3a,10b-dimethyl-3-{(1S)-1-[(2S)-5-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl]ethyl}-1,2,3,3a,4,5,8,10b-octahydrocyclohepta[e]inden-7-yl]propanoic acid
• Cyclohept(e)indene-7-propanoic acid, 3-((1S)-1-((2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl)ethyl)-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-, (3R,3aR,10bR)-
• cyclohept[e]indene-7-propanoic acid, 3-[(1S)-1-[(2S)-3,6-dihydro-5-meth
• CHEMBL508290
• Q27135153
• Cyclohept[e]indene-7-propanoic acid, 3-[(1S)-1-[(2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,3a,4,5,8,10b-octahydro-3a,10b-dimethyl-8-(1-methylethylidene)-, (3R,3aR,10bR)-
• 218915-17-4
• CHEBI:66544
• LancilactoneC
• DTXSID00944490
• 3-[isopropylidene-dimethyl-[(1S)-1-[(2S)-5-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl][?]yl]propanoic acid
• 3-{3a,10b-Dimethyl-3-[1-(5-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl]-8-(propan-2-ylidene)-1,2,3,3a,4,5,8,10b-octahydrocyclohepta[e]inden-7-yl}propanoic acid
• InChI=1/C30H40O4/c1-18(2)23-9-10-25-22(17-21(23)8-12-27(31)32)13-15-29(5)24(14-16-30(25,29)6)20(4)26-11-7-19(3)28(33)34-26/h7,9-10,17,20,24,26H,8,11-16H2,1-6H3,(H,31,32)/t20-,24+,26-,29+,30-/m0/s1
• 3-[(3R,3aR,10bR)-3a,10b-dimethyl-3-{(1S)-1-[(2S)-5-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl]ethyl}-8-(propan-2-ylidene)-1,2,3,3a,4,5,8,10b-octahydrocyclohepta[e]inden-7-yl]propanoic acid
• TYAJEEFQBLTASC-NNIFVFKYSA-
• Lancilactone C
• SCHEMBL7540629
• (+)-Lancilactone C

• Inchi： 1S/C30H40O4/c1-18(2)23-9-10-25-22(17-21(23)8-12-27(31)32)13-15-29(5)24(14-16-30(25,29)6)20(4)26-11-7-19(3)28(33)34-26/h7,9-10,17,20,24,26H,8,11-16H2,1-6H3,(H,31,32)/t20-,24+,26-,29+,30-/m0/s1
• InChI Key： TYAJEEFQBLTASC-NNIFVFKYSA-N
• SMILES： O1C(C(C)=CC[C@H]1[C@@H](C)[C@H]1CC[C@@]2(C)C3C=C/C(=C(/C)\C)/C(CCC(=O)O)=CC=3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 464.2928
• Monoisotopic Mass: 464.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones